Cas no 1488319-16-9 (4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol)

• Product Name: 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol
• CAS No: 1488319-16-9
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• MDL: MFCD31600365
• CID: 5607542
• PubChem ID: 64228241
• Update Time: 2025-10-29

4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS013548896
• 1488319-16-9
• 4-methoxy-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol
• EN300-840667
• 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol

• MDL： MFCD31600365
• Inchi： 1S/C17H27NO2/c1-13-3-5-14(6-4-13)9-10-18-12-15-11-16(20-2)7-8-17(15)19/h7-8,11,13-14,18-19H,3-6,9-10,12H2,1-2H3
• InChI Key： DMXYMILJHIKEDH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CNCCC1CCC(C)CC1)OC

Computed Properties

• Exact Mass: 277.204179104g/mol
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol

4-Methoxy-2-({2-(4-Methylcyclohexyl)Ethylamino}Methyl)Phenol: A Comprehensive Overview

4-Methoxy-2-({2-(4-Methylcyclohexyl)Ethylamino}Methyl)Phenol, also known by its CAS number 1488319-16-9, is a complex organic compound with a diverse range of applications in various fields. This compound is characterized by its unique chemical structure, which combines a phenol group with a methoxy substituent and an ethylamino methyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The molecular structure of 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol consists of a phenolic ring with a methoxy group at the 4-position and an ethylamino methyl group at the 2-position. The ethylamino group is further substituted with a 4-methylcyclohexyl moiety, which adds complexity to the molecule and enhances its versatility. This structure allows the compound to participate in various chemical reactions, including nucleophilic substitutions, acid-base reactions, and potentially enzymatic interactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its phenolic group makes it a promising candidate for antioxidant and anti-inflammatory applications. Additionally, the ethylamino group can act as a hydrogen bond donor, which is crucial for bioavailability and target binding in pharmaceuticals. Researchers have explored its ability to inhibit certain enzymes, such as tyrosinase, which is implicated in melanogenesis, suggesting its potential use in skin whitening agents.

In terms of synthesis, 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol can be prepared through a multi-step process involving nucleophilic aromatic substitution and reductive amination. The synthesis typically begins with the preparation of the phenol derivative, followed by the introduction of the aminoalkyl group using appropriate coupling reagents. The final step involves the addition of the 4-methylcyclohexyl substituent via alkylation or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

The compound's physical properties are also significant for its applications. It has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing. Furthermore, its stability under physiological conditions has been tested, showing minimal degradation over extended periods.

In recent years, there has been growing interest in the environmental impact of synthetic compounds like 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 30 days under controlled laboratory settings. This suggests that it poses minimal risk to aquatic ecosystems when properly managed. However, further research is needed to assess its long-term effects under real-world conditions.

The versatility of this compound extends to its use in materials science. Its ability to form hydrogen bonds makes it a potential candidate for polymer additives or as a component in self-healing materials. Researchers have explored its use as a crosslinking agent in polyurethanes, where it enhances mechanical properties without significantly affecting thermal stability.

In conclusion, 4-methoxy-2-({2-(4-methylcyclohexyl)ethylamino}methyl)phenol (CAS No: 1488319-16-9) is a multifaceted compound with promising applications across various industries. Its unique chemical structure and functional groups provide opportunities for innovation in drug development, materials science, and environmental chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.